Cas no 2171258-55-0 ((3S)-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-4-methylpentanoic acid)
(3S)-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-4-methylpentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (3S)-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-4-methylpentanoic acid
- 2171258-55-0
- (3S)-3-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}-4-methylpentanoic acid
- EN300-1579448
-
- Inchi: 1S/C28H34N2O5/c1-18(2)24(16-25(31)32)29-26(33)28(14-8-3-9-15-28)30-27(34)35-17-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h4-7,10-13,18,23-24H,3,8-9,14-17H2,1-2H3,(H,29,33)(H,30,34)(H,31,32)/t24-/m0/s1
- InChI Key: JLGICCPYTSDOAT-DEOSSOPVSA-N
- SMILES: O=C(C1(CCCCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N[C@@H](CC(=O)O)C(C)C
Computed Properties
- Exact Mass: 478.24677219g/mol
- Monoisotopic Mass: 478.24677219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 9
- Complexity: 740
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 105Ų
(3S)-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-4-methylpentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1579448-0.05g |
(3S)-3-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}-4-methylpentanoic acid |
2171258-55-0 | 0.05g |
$2829.0 | 2023-06-04 | ||
| Enamine | EN300-1579448-0.1g |
(3S)-3-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}-4-methylpentanoic acid |
2171258-55-0 | 0.1g |
$2963.0 | 2023-06-04 | ||
| Enamine | EN300-1579448-0.25g |
(3S)-3-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}-4-methylpentanoic acid |
2171258-55-0 | 0.25g |
$3099.0 | 2023-06-04 | ||
| Enamine | EN300-1579448-0.5g |
(3S)-3-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}-4-methylpentanoic acid |
2171258-55-0 | 0.5g |
$3233.0 | 2023-06-04 | ||
| Enamine | EN300-1579448-1.0g |
(3S)-3-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}-4-methylpentanoic acid |
2171258-55-0 | 1g |
$3368.0 | 2023-06-04 | ||
| Enamine | EN300-1579448-2.5g |
(3S)-3-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}-4-methylpentanoic acid |
2171258-55-0 | 2.5g |
$6602.0 | 2023-06-04 | ||
| Enamine | EN300-1579448-5.0g |
(3S)-3-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}-4-methylpentanoic acid |
2171258-55-0 | 5g |
$9769.0 | 2023-06-04 | ||
| Enamine | EN300-1579448-10.0g |
(3S)-3-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}-4-methylpentanoic acid |
2171258-55-0 | 10g |
$14487.0 | 2023-06-04 | ||
| Enamine | EN300-1579448-50mg |
(3S)-3-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}-4-methylpentanoic acid |
2171258-55-0 | 50mg |
$2829.0 | 2023-09-24 | ||
| Enamine | EN300-1579448-100mg |
(3S)-3-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}-4-methylpentanoic acid |
2171258-55-0 | 100mg |
$2963.0 | 2023-09-24 |
(3S)-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-4-methylpentanoic acid Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Additional information on (3S)-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-4-methylpentanoic acid
Recent Advances in the Study of (3S)-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-4-methylpentanoic acid (CAS: 2171258-55-0)
In recent years, the compound (3S)-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-4-methylpentanoic acid (CAS: 2171258-55-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of peptide-based drugs and targeted therapies. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and the cyclohexylformamido moiety makes it a valuable intermediate in peptide synthesis and drug design.
Recent studies have focused on the synthesis and optimization of this compound to enhance its stability, bioavailability, and therapeutic efficacy. Researchers have employed advanced techniques such as solid-phase peptide synthesis (SPPS) and high-performance liquid chromatography (HPLC) to achieve high purity and yield. The compound's ability to act as a building block for more complex peptide structures has been a key area of investigation, with particular emphasis on its role in the development of protease inhibitors and receptor antagonists.
One of the most notable findings in recent research is the compound's potential application in the treatment of neurodegenerative diseases. Preliminary in vitro studies have demonstrated its ability to modulate amyloid-beta aggregation, a hallmark of Alzheimer's disease. Additionally, its structural similarity to naturally occurring amino acids has made it a candidate for the development of novel antimicrobial peptides, offering a potential solution to the growing problem of antibiotic resistance.
Further investigations have explored the pharmacokinetic and pharmacodynamic properties of (3S)-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-4-methylpentanoic acid. Studies in animal models have shown favorable absorption and distribution profiles, with minimal off-target effects. These findings underscore the compound's potential as a versatile scaffold for the development of next-generation therapeutics. However, challenges such as metabolic stability and in vivo efficacy remain areas of active research.
In conclusion, (3S)-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-4-methylpentanoic acid (CAS: 2171258-55-0) represents a promising candidate in the field of chemical biology and pharmaceutical research. Its unique structural properties and broad therapeutic potential make it a subject of ongoing investigation. Future studies will likely focus on optimizing its pharmacological profile and exploring its applications in a wider range of diseases. As research progresses, this compound may pave the way for innovative treatments addressing some of the most pressing medical challenges of our time.
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